Cas no 2743431-68-5 (4-(3-aminopropoxy)-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylbutanamide)

• Product Name: 4-(3-aminopropoxy)-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylbutanamide
• CAS No: 2743431-68-5
• MF: C₂₀H₂₄N₄O₆
• MW: 416.427764892578
• CID: 5996500
• PubChem ID: 165703189
• Update Time: 2025-07-03

4-(3-aminopropoxy)-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminopropoxy)-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylbutanamide
• 2743431-68-5
• 4-(3-aminopropoxy)-N-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl]butanamide
• EN300-28308540

• Inchi： 1S/C20H24N4O6/c21-9-3-11-30-10-2-6-15(25)22-13-5-1-4-12-17(13)20(29)24(19(12)28)14-7-8-16(26)23-18(14)27/h1,4-5,14H,2-3,6-11,21H2,(H,22,25)(H,23,26,27)
• InChI Key： OGFQTZAIEHQCBL-UHFFFAOYSA-N
• SMILES： O=C1C(CCC(N1)=O)N1C(C2C=CC=C(C=2C1=O)NC(CCCOCCCN)=O)=O

Computed Properties

• Exact Mass: 416.16958450g/mol
• Monoisotopic Mass: 416.16958450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 148Ų

Additional information on 4-(3-aminopropoxy)-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylbutanamide

Recent Advances in the Study of 4-(3-aminopropoxy)-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylbutanamide (CAS: 2743431-68-5)

The compound 4-(3-aminopropoxy)-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylbutanamide (CAS: 2743431-68-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the realm of targeted protein degradation and oncology.

Recent studies have focused on elucidating the mechanism of action of this compound, which is believed to function as a proteolysis-targeting chimera (PROTAC). PROTA Cs are bifunctional molecules designed to recruit E3 ubiquitin ligases to specific target proteins, leading to their ubiquitination and subsequent degradation via the proteasome. The presence of the 2,6-dioxopiperidin-3-yl moiety in the structure of 4-(3-aminopropoxy)-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylbutanamide suggests its potential to bind cereblon (CRBN), a key component of the CRL4CRBN E3 ubiquitin ligase complex.

In vitro and in vivo studies have demonstrated the efficacy of this compound in degrading specific oncogenic proteins. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this molecule effectively induced the degradation of BRD4, a transcriptional regulator implicated in various cancers. The study utilized a combination of biochemical assays, mass spectrometry, and xenograft models to validate the compound's activity and specificity.

Another notable finding comes from a recent preprint on bioRxiv, which highlighted the compound's ability to degrade previously undruggable targets, such as mutant KRAS. The researchers employed cryo-EM to visualize the ternary complex formed between the compound, CRBN, and KRAS, providing unprecedented structural insights into the mechanism of action. This breakthrough could pave the way for novel therapeutic strategies against KRAS-driven cancers, which have historically been challenging to treat.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 4-(3-aminopropoxy)-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylbutanamide. Issues such as poor solubility and rapid clearance have been reported in preclinical studies, necessitating further structural modifications. Several research groups are currently exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 4-(3-aminopropoxy)-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylbutanamide represents a compelling example of the potential of targeted protein degradation in drug discovery. Ongoing research aims to expand its therapeutic applications and address current pharmacological challenges. As the field of PROTA Cs continues to evolve, this compound is likely to remain at the forefront of innovative cancer therapies.